Cas no 773868-47-6 (5-(methylsulfanyl)thiophen-2-ylmethanol)

• Product Name: 5-(methylsulfanyl)thiophen-2-ylmethanol
• CAS No: 773868-47-6
• MF: C₆H₈OS₂
• MW: 160.257119178772
• CID: 4658817
• PubChem ID: 20623959
• Update Time: 2025-06-09

5-(methylsulfanyl)thiophen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (5-methylsulfanylthiophen-2-yl)methanol
• [5-(methylsulfanyl)thiophen-2-yl]methanol
• 773868-47-6
• EN300-189594
• AKOS006293987
• SCHEMBL9539703
• 5-(methylsulfanyl)thiophen-2-ylmethanol

• Inchi： 1S/C6H8OS2/c1-8-6-3-2-5(4-7)9-6/h2-3,7H,4H2,1H3
• InChI Key： QZAYXCFFDGWOPL-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CO)SC

Computed Properties

• Exact Mass: 160.00165722g/mol
• Monoisotopic Mass: 160.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-(methylsulfanyl)thiophen-2-ylmethanol

Introduction to 5-(Methylsulfanyl)thiophen-2-ylmethanol (CAS No. 773868-47-6)

5-(Methylsulfanyl)thiophen-2-ylmethanol (CAS No. 773868-47-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 2-(hydroxymethyl)-5-(methylthio)thiophene, is characterized by its unique structural features, which include a thiophene ring and a methylsulfanyl group. These characteristics make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 5-(methylsulfanyl)thiophen-2-ylmethanol is defined by its molecular formula, C₈H₁₀O₂S₂. The presence of the thiophene ring, a five-membered heterocyclic aromatic ring containing sulfur, imparts significant electronic and steric properties to the molecule. The hydroxymethyl group (CH₂OH) and the methylsulfanyl group (CH₃S-) further enhance its reactivity and functional versatility.

In recent years, 5-(Methylsulfanyl)thiophen-2-ylmethanol has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its role as a building block for the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of anti-inflammatory agents and anticancer drugs. The thiophene ring is known to confer biological activity, while the hydroxymethyl and methylsulfanyl groups provide additional sites for functionalization and optimization.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of derivatives based on 5-(Methylsulfanyl)thiophen-2-ylmethanol. The results demonstrated that these derivatives exhibited potent anti-inflammatory activity, with some compounds showing selective inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This finding suggests that 5-(Methylsulfanyl)thiophen-2-ylmethanol could serve as a valuable scaffold for the design of new anti-inflammatory drugs with improved selectivity and reduced side effects.

Beyond medicinal applications, 5-(Methylsulfanyl)thiophen-2-ylmethanol has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and organic semiconductors. A recent study in Advanced Materials reported the preparation of a conductive polymer based on 5-(Methylsulfanyl)thiophen-2-ylmethanol. The polymer exhibited excellent electrical conductivity and stability, making it a promising material for applications in organic electronics, such as flexible displays and wearable devices.

The synthetic accessibility of 5-(Methylsulfanyl)thiophen-2-ylmethanol is another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been developed to prepare this compound, including methods involving Grignard reactions, nucleophilic substitutions, and transition-metal-catalyzed couplings. These synthetic strategies allow for the facile preparation of gram quantities of pure material, facilitating both fundamental studies and practical applications.

In conclusion, 5-(Methylsulfanyl)thiophen-2-ylmethanol (CAS No. 773868-47-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure makes it an attractive candidate for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in modern chemistry.